Cas no 84323-36-4 (4H-1-Benzopyran-4-one,3,7-dihydroxy-5,6-dimethoxy-2-phenyl-)

• Product Name: 4H-1-Benzopyran-4-one,3,7-dihydroxy-5,6-dimethoxy-2-phenyl-
• CAS No: 84323-36-4
• MF: C₁₇H₁₄O₆
• MW: 314.289465427399
• CID: 729590
• PubChem ID: 5385026
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,3,7-dihydroxy-5,6-dimethoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3,7-dihydroxy-5,6-dimethoxy-2-phenyl-
• 3,7-dihydroxy-5,6-dimethoxy-2-phenylchromen-4-one
• 84323-36-4
• FLAVONE,6-DIMETHOXY-3,7-DIHYDROXY
• NSC-374905
• 3,7-Dihydroxy-5,6-dimethoxyflavone
• 3,7-Dihydroxy-5,6-dimethoxy-2-phenyl-4H-1-benzopyran-4-one
• LMPK12112806
• NSC374905
• DTXSID70419620

• Inchi： 1S/C17H14O6/c1-21-16-10(18)8-11-12(17(16)22-2)13(19)14(20)15(23-11)9-6-4-3-5-7-9/h3-8,18,20H,1-2H3
• InChI Key： JQVMODDCULNOHN-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C(C2C(=C(C(=CC1=2)O)OC)OC)=O)O

Computed Properties

• Exact Mass: 314.079038
• Monoisotopic Mass: 314.079038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2
• XLogP3: 2.6

Experimental Properties

• Density: 1.424
• Boiling Point: 557°C at 760 mmHg
• Flash Point: 208.9°C
• Refractive Index: 1.655
• PSA: 89.13000
• LogP: 2.88840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols